Cas no 869071-24-9 (N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)
N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- 869071-24-9
- SR-01000017169-1
- N1-benzyl-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
- SR-01000017169
- N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
- N'-benzyl-N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
- F1851-0001
- AKOS024614511
- N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
-
- Inchi: 1S/C20H22FN3O5S/c21-16-7-9-17(10-8-16)30(27,28)24-11-4-12-29-18(24)14-23-20(26)19(25)22-13-15-5-2-1-3-6-15/h1-3,5-10,18H,4,11-14H2,(H,22,25)(H,23,26)
- InChI Key: SNYWJYCOBXNJGC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(N1CCCOC1CNC(C(NCC1C=CC=CC=1)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 435.12642015g/mol
- Monoisotopic Mass: 435.12642015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 113Ų
N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1851-0001-2μmol |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-5μmol |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-10μmol |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-20μmol |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-1mg |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-2mg |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-3mg |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-4mg |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-5mg |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1851-0001-10mg |
N'-benzyl-N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-24-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
Compound CAS No 869071-24-9: N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
The compound with CAS No 869071-24-9, known as N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzene ring, a fluoro-substituted benzenesulfonyl group, and an oxazinane ring system. The ethanediamide functional group further enhances its versatility in chemical reactions and biological interactions.
Recent studies have highlighted the importance of such compounds in drug discovery and development. The oxazinane ring system, in particular, has been shown to exhibit unique pharmacokinetic properties, making it a valuable component in the design of bioactive molecules. The presence of the fluorobenzenesulfonyl group adds to the compound's stability and bioavailability, which are critical factors in pharmaceutical applications.
One of the most promising areas of research involving this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that retain their activity while improving other properties such as solubility or metabolic stability. The ethanediamide moiety in this compound has been identified as a key feature that can be exploited to design more effective drug candidates.
Moreover, the benzyl group attached to the molecule plays a crucial role in modulating the compound's physical properties. This group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body. Recent advancements in computational chemistry have enabled researchers to predict the optimal placement of such groups to maximize drug efficacy.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the oxazinane ring through cyclization reactions and the subsequent attachment of the fluoro-benzenesulfonyl group via nucleophilic substitution. The final step involves coupling the ethanediamide group to complete the molecule's structure.
In terms of applications, this compound has shown potential in several therapeutic areas. For instance, its ability to inhibit certain enzymes involved in inflammatory processes makes it a candidate for anti-inflammatory drug development. Additionally, preliminary studies suggest that it may have anti-cancer properties due to its ability to modulate key signaling pathways.
The integration of cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity. These techniques provide detailed insights into the molecule's conformational dynamics and stereochemistry, which are critical for understanding its biological activity.
Looking ahead, researchers are exploring ways to further optimize this compound by modifying its substituents to enhance its pharmacokinetic profile. For example, substituting the fluorobenzenesulfonyl group with other electron-withdrawing groups could potentially improve its metabolic stability without compromising its activity.
In conclusion, CAS No 869071-24-9 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure and functional groups make it a valuable tool for researchers seeking to design novel bioactive molecules with improved therapeutic potential.
869071-24-9 (N'-benzyl-N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)